Cas no 2170217-09-9 (tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate)

• Product Name: tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate
• CAS No: 2170217-09-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5300669
• PubChem ID: 138591493
• Update Time: 2025-10-24

tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate
• EN300-768688
• 2170217-09-9
• SCHEMBL20951606

• Inchi： 1S/C9H15N3O2/c1-8(2,3)14-7(13)12-5-4-9(6-12)10-11-9/h4-6H2,1-3H3
• InChI Key： JJJYBBPNVFBTOH-UHFFFAOYSA-N
• SMILES： C(N1CCC2(N=N2)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.3Ų

Additional information on tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate

tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate (CAS No. 2170217-09-9): A Versatile Spirocyclic Compound in Modern Organic Synthesis

The tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate (CAS No. 2170217-09-9) is a highly specialized spirocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique spiro[2.4]heptane core, combined with a triazole moiety and a tert-butyl carboxylate group, makes it a valuable building block for the synthesis of complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic scaffolds for targeting protein-protein interactions.

In recent years, the demand for spirocyclic compounds like tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate has surged due to their structural rigidity and three-dimensional diversity, which are critical for designing bioactive molecules. This compound’s CAS No. 2170217-09-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis. Its spirocyclic framework is particularly attractive for addressing challenges in fragment-based drug design, a hot topic in modern drug development.

One of the key advantages of tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate is its compatibility with cross-coupling reactions and click chemistry, which are widely used in bioconjugation and material science. The tert-butyl group enhances solubility in organic solvents, facilitating its use in multistep syntheses. Additionally, the triazole ring in its structure aligns with current trends in bioorthogonal chemistry, a field that has gained traction for labeling biomolecules in live cells.

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In conclusion, tert-Butyl 1,2,5-triazaspiro[2.4]hept-1-ene-5-carboxylate (CAS No. 2170217-09-9) represents a cutting-edge tool in synthetic chemistry, with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of green chemistry and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular innovation.